Cas no 2138018-92-3 (benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate)

• Product Name: benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate
• CAS No: 2138018-92-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6599090
• PubChem ID: 165741286
• Update Time: 2025-10-19

benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799315
• benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate
• 2138018-92-3

• Inchi： 1S/C15H21NO3/c1-15(2,3)9-13(17)10-16-14(18)19-11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,16,18)
• InChI Key： JGSWLZPNMSNZHU-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OCC1C=CC=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate

Comprehensive Overview of Benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate (CAS No. 2138018-92-3)

Benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate, with the CAS number 2138018-92-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique carbamate functional group and branched alkyl chain, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, featuring a benzyl group and a 4,4-dimethyl-2-oxopentyl moiety, makes it particularly valuable for applications in drug discovery and material science.

In recent years, the demand for high-purity carbamate derivatives has surged, driven by advancements in peptide synthesis and prodrug design. Researchers and industry professionals frequently search for terms like "benzyl carbamate uses," "CAS 2138018-92-3 supplier," and "N-(4,4-dimethyl-2-oxopentyl)carbamate applications," reflecting the compound's growing relevance. Its role in facilitating controlled-release formulations and enzyme-sensitive prodrugs aligns with current trends in personalized medicine and targeted drug delivery systems.

The synthesis of Benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate typically involves the reaction of benzyl chloroformate with 4,4-dimethyl-2-oxopentylamine, followed by purification steps to achieve the desired purity. This process highlights the compound's compatibility with green chemistry principles, a topic of increasing interest among environmentally conscious researchers. Searches for "sustainable carbamate synthesis" and "eco-friendly intermediates" underscore the industry's shift toward greener methodologies.

From a structural perspective, the 4,4-dimethyl-2-oxopentyl chain in this compound introduces steric hindrance, which can influence its reactivity and binding affinity in biological systems. This property makes it a valuable scaffold for designing enzyme inhibitors and receptor modulators. Additionally, the benzyl group enhances the compound's solubility in organic solvents, facilitating its use in multistep synthetic routes. These characteristics are frequently explored in queries such as "carbamate solubility" and "steric effects in organic synthesis."

In the context of pharmaceutical applications, Benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate has been investigated for its potential in prodrug strategies. Prodrugs, which are biologically inactive derivatives of active drugs, are designed to improve bioavailability or reduce side effects. The compound's ability to undergo enzymatic cleavage in vivo makes it a candidate for site-specific drug activation, a hot topic in oncology and neurology research. Popular search terms like "prodrug design 2024" and "targeted drug delivery" reflect this focus.

Beyond pharmaceuticals, this carbamate derivative finds utility in material science, particularly in the development of polymeric coatings and adhesives. Its thermal stability and compatibility with various monomers make it a promising additive for enhancing material properties. Industry professionals often search for "carbamate-based polymers" and "high-performance coatings," indicating its cross-disciplinary appeal.

Quality control and analytical characterization of Benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate are critical for ensuring its performance in end-use applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. The rise of "analytical method development" and "QC for fine chemicals" as search keywords highlights the importance of robust quality assurance protocols.

In summary, Benzyl N-(4,4-dimethyl-2-oxopentyl)carbamate (CAS No. 2138018-92-3) is a multifaceted compound with broad applications in pharmaceuticals, material science, and organic synthesis. Its unique structural features and compatibility with modern synthetic strategies position it as a valuable tool for researchers and manufacturers alike. As the demand for specialty chemicals continues to grow, this compound is poised to play an increasingly prominent role in innovation-driven industries.